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Compound of Interest

Compound Name: TAS05567

CAS No.: 1429038-15-2

Cat. No.: B611156

Get Quote

Abstract & Introduction
TAS05567 is a highly potent, selective, and orally active inhibitor of Spleen Tyrosine Kinase

(Syk). It exerts its therapeutic effects by blocking the downstream signaling of B-cell receptors

(BCR) and Fc receptors, thereby inhibiting the production of inflammatory cytokines and the

differentiation of osteoclasts. This protocol details the standardized procedure for the

formulation and oral administration (gavage) of TAS05567 in murine models.[1]

Therapeutic Relevance: Syk inhibition is a validated strategy for treating autoimmune diseases

(e.g., Rheumatoid Arthritis, ITP) and allergic responses.[2][3] TAS05567 has demonstrated

efficacy in suppressing hind-paw swelling and preventing platelet destruction in rodent models

at doses ranging from 10 to 30 mg/kg.

Mechanism of Action (Syk Signaling)
TAS05567 functions as an ATP-competitive inhibitor. By binding to the kinase domain of Syk, it

prevents the phosphorylation of downstream adaptors such as BLNK (B-cell linker protein) and
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2, effectively silencing the inflammatory cascade.

Figure 1: TAS05567 Mechanism of Action
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Caption: TAS05567 inhibits Syk phosphorylation, blocking downstream BLNK/PLC

2 signaling and preventing inflammatory responses.

Materials & Reagents
Compound Information

Name: TAS05567

Target: Spleen Tyrosine Kinase (Syk)[2][4]

IC50: ~0.37 nM (Enzymatic)

Physical State: Solid powder (Hydrophobic)

Storage: -20°C (Desiccated)

Vehicle Formulation
Due to the hydrophobic nature of TAS05567, a suspension vehicle is required for consistent

oral dosing.

Primary Vehicle: 0.5% (w/v) Methylcellulose (MC) + 0.1% (w/v) Tween 80 in Sterile Water.

Methylcellulose (400 cP): Provides viscosity to keep particles suspended.

Tween 80 (Polysorbate 80): Surfactant to wet the hydrophobic powder.

Equipment[5]
Analytical Balance (0.1 mg precision)

Mortar and Pestle (Agate preferred)

Vortex Mixer

Ultrasonic Water Bath (Sonicator)

Oral Gavage Needles: 20G or 22G (Stainless steel, ball-tipped)
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1 mL Syringes

Experimental Protocol
Vehicle Preparation (Stock)

Heat 40% of the required volume of sterile water to ~70°C.

Slowly add Methylcellulose powder while stirring vigorously to disperse.

Add the remaining 60% of water (ice-cold) to the hot mixture. This "thermal shock" ensures

proper hydration of the polymer.

Stir until the solution clears and cools to room temperature.

Add Tween 80 (0.1% final concentration) and stir gently to mix.

Storage: 4°C for up to 1 week.

TAS05567 Suspension Preparation
Note: Prepare fresh daily.

Weighing: Calculate the required amount of TAS05567 based on the highest dose group.

Example: For 30 mg/kg dose in 10 mice (25g avg), requiring 10 mL/kg volume:

Total Volume = 3 mL (includes overage).

Concentration = 3 mg/mL.

Mass needed = 9 mg.

Grinding: Transfer TAS05567 powder to a mortar. Grind finely with the pestle to break up

aggregates.

Wetting: Add a small volume (e.g., 100 µL) of the Vehicle to the powder. Triturate (grind) to

form a smooth, lump-free paste. This is the most critical step for homogeneity.
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Dilution: Gradually add the remaining vehicle in small increments, mixing thoroughly after

each addition.

Transfer: Transfer the suspension to a glass vial.

Sonication: Sonicate for 10–15 minutes to ensure uniform dispersion.

Verification: Vortex immediately before dosing.

Administration (Oral Gavage)[1][5][6][7][8][9]
Dose Volume: Standardize to 10 mL/kg (e.g., 0.25 mL for a 25g mouse).

Technique:

Restrain the mouse by the scruff to immobilize the head and straighten the esophagus.

Insert the gavage needle into the diastema (gap between teeth).

Gently advance the needle along the roof of the mouth towards the esophagus. Do not

force.

Depress the plunger smoothly.

Withdraw the needle gently and monitor the mouse for 10-15 seconds for signs of reflux or

aspiration.

Experimental Design & Sampling
Efficacy Study Design
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Group Treatment
Dose
(mg/kg)

Volume
(mL/kg)

Frequency Duration

1
Vehicle

Control
0 10 QD (Daily) 9 Days

2
TAS05567

Low
10 10 QD (Daily) 9 Days

3
TAS05567

High
30 10 QD (Daily) 9 Days

Pharmacokinetic (PK) Sampling
To verify exposure, collect plasma samples at the following time points post-dose on Day 1 and

Day 9:

Timepoints: Pre-dose, 0.5h, 1h, 2h, 4h, 8h, 24h.

Sample: 20-30 µL blood via tail vein or saphenous vein.

Processing: Centrifuge at 2000 x g for 10 min; store plasma at -80°C.

Figure 2: Experimental Workflow
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Caption: Step-by-step workflow from compound preparation to pharmacokinetic sampling.

Safety & Toxicity Monitoring
TAS05567 is generally well-tolerated at therapeutic doses (10-30 mg/kg). However, continuous

monitoring is required.
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Body Weight: Measure daily. A loss of >15% requires immediate euthanasia.

Clinical Signs: Observe for piloerection (ruffled fur), hunched posture, or reduced motility.

Specific Toxicity: As a kinase inhibitor, monitor for potential gastrointestinal irritation (loose

stools).
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To cite this document: BenchChem. [Application Note: Protocol for Oral Administration of
TAS05567 in Mice]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611156/docs#application-note-protocol-for-oral-
administration-of-tas05567-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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